Cas no 63938-32-9 (Benzene,1,1'-(2,2,2-trichloroethylidene)bis[3-chloro-4-methyl-)

• Product Name: Benzene,1,1'-(2,2,2-trichloroethylidene)bis[3-chloro-4-methyl-
• CAS No: 63938-32-9
• MF: C₁₆H₁₃Cl₅
• MW: 382.53941988945
• CID: 504969
• PubChem ID: 45573
• Update Time: 2025-04-19

Benzene,1,1'-(2,2,2-trichloroethylidene)bis[3-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-methyl-4-[2,2,2-trichloro-1-(3-chloro-4-methylphenyl)ethyl]benzene
• 1,1'-(2,2,2-Trichloroethane-1,1-diyl)bis(3-chloro-4-methylbenzene)
• 63938-32-9
• ETHANE, 2,2-BIS(m-CHLORO-p-TOLYL)-1,1,1-TRICHLORO-
• 2,2-Bis(m-chloro-p-tolyl)-1,1,1-trichloroethane
• DTXSID70213766
• Benzene,1,1'-(2,2,2-trichloroethylidene)bis[3-chloro-4-methyl-

• Inchi： 1S/C16H13Cl5/c1-9-3-5-11(7-13(9)17)15(16(19,20)21)12-6-4-10(2)14(18)8-12/h3-8,15H,1-2H3
• InChI Key： KVTQUBPHWFLVOK-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=CC(C)=C(C=1)Cl)C1C=CC(C)=C(C=1)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 379.94629
• Monoisotopic Mass: 379.945989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 7.5

Experimental Properties

• Density: 1.382
• Boiling Point: 432.5°C at 760 mmHg
• Flash Point: 209°C
• Refractive Index: 1.595
• PSA: 0